Cas no 4379-03-7 (3,3,5-trimethyl-1,2-oxathiolane 2,2-dioxide)
4379-03-7 structure
Product Name:3,3,5-trimethyl-1,2-oxathiolane 2,2-dioxide
CAS No:4379-03-7
MF:C6H12O3S
MW:164.222681045532
CID:929182
PubChem ID:229583
Update Time:2025-04-19
3,3,5-trimethyl-1,2-oxathiolane 2,2-dioxide Chemical and Physical Properties
Names and Identifiers
-
- 3,3,5-trimethyl-1,2-oxathiolane 2,2-dioxide
- AR-1E8427; CTK4I7736; NSC23362; NCIOpen2_000961; NSC82166; 3,3,5-Trimethyl-[1,2]oxathiolan-2,2-dioxid; 3,3,5-trimethyl-[1,2]oxathiolane-2,2-dioxide; AC1Q6YUS; 3,3,5-Trimethyl-1,2-oxathiolane 2,2-dioxide; AC1L5HMG;
- NSC82166
- NSC 82166
- 4379-03-7
- NSC-23362
- 3,3,5-trimethyloxathiolane 2,2-dioxide
- NSC-82166
- NCIOpen2_000961
- NSC23362
- SCHEMBL4417245
- NSC-101355
- NSC101355
-
- Inchi: 1S/C6H12O3S/c1-5-4-6(2,3)10(7,8)9-5/h5H,4H2,1-3H3
- InChI Key: CWWSIJWEKCSVRO-UHFFFAOYSA-N
- SMILES: S1(C(C)(C)CC(C)O1)(=O)=O
Computed Properties
- Exact Mass: 164.05076
- Monoisotopic Mass: 164.05071541g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 51.8Ų
Experimental Properties
- PSA: 43.37
- LogP: 1.98440
3,3,5-trimethyl-1,2-oxathiolane 2,2-dioxide Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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